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Compound of Interest

Compound Name: 2-Amino-4,6-difluorophenol
CAS No.: 133788-83-7
Cat. No.: B157901

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4,6-difluorophenol is a fluorinated aromatic compound of significant interest in
medicinal chemistry and drug development. Its unique substitution pattern, featuring both
activating (amino, hydroxyl) and deactivating/modulating (fluoro) groups, makes it a valuable
building block for the synthesis of complex molecules with potential therapeutic applications.
This technical guide provides a comprehensive overview of the molecular and physicochemical
properties of 2-Amino-4,6-difluorophenol, a representative synthetic protocol for a closely
related isomer, and its potential role in targeting key signaling pathways.

Physicochemical Properties

The fundamental properties of 2-Amino-4,6-difluorophenol are summarized in the table
below, providing a quick reference for researchers.
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Property Value Reference
Molecular Weight 145.11 g/mol [1]
Molecular Formula CeHsF2NO [1]

CAS Number 133788-83-7 [1]
Appearance Not specified, likely a solid

Storage Room temperature [1]

Synthesis of Aminodifluorophenols: A
Representative Protocol

While a specific, detailed experimental protocol for the synthesis of 2-Amino-4,6-

difluorophenol is not readily available in the public domain, the synthesis of its regioisomer, 4-

Amino-2,6-difluorophenol, provides a valuable and illustrative example of the chemical

transformations involved. The following protocol is based on the catalytic hydrogenation of a

nitro-precursor.

Reaction: Catalytic Hydrogenation of 2-(benzyloxy)-1,3-difluoro-5-nitrobenzene to 4-Amino-2,6-

difluorophenol.[2]

Materials:

Reagent

Quantity

Molar Equivalent

2-(benzyloxy)-1,3-difluoro-5-

nitrobenzene

5.3 g (20 mmol)

1.0

10% Palladium on activated

carbon

15¢

Ethanol

100 mL

Hydrogen Gas

1 atmosphere

Procedure:
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» To a solution of 2-(benzyloxy)-1,3-difluoro-5-nitrobenzene (5.3 g, 20 mmol) in ethanol (100
mL), add 10% palladium on activated carbon (1.5 g).[2]

« Stir the reaction mixture overnight at room temperature under a hydrogen atmosphere (1
atm).[2]

e Upon completion of the reaction, remove the catalyst by filtration.[2]
o Concentrate the filtrate under reduced pressure to yield 4-Amino-2,6-difluorophenol.[2]
e The reported yield for this transformation is approximately 95% (2.9 g).[2]

A similar approach involving the reduction of a corresponding nitrodifluorophenol precursor
would be a logical synthetic route to 2-Amino-4,6-difluorophenol.

Applications in Drug Discovery: Targeting the p38
MAPK Signaling Pathway

Fluorinated phenols, including difluorophenol derivatives, are recognized as important
pharmacophores in the development of kinase inhibitors. Specifically, compounds containing a
2,4-difluorophenoxy moiety have been identified as potent inhibitors of p38 mitogen-activated
protein kinase (MAPK). The p38 MAPK signaling cascade is a critical pathway involved in
inflammatory responses and cellular stress. Its dysregulation is implicated in a range of
diseases, including inflammatory disorders and cancer, making it a key therapeutic target.

The inclusion of fluorine atoms in drug candidates can significantly modulate their
physicochemical properties, such as lipophilicity and metabolic stability, which can lead to
improved pharmacokinetic profiles.

Below is a diagram illustrating the p38 MAPK signaling pathway, a key target for
difluorophenol-containing inhibitors.
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p38 MAPK Signaling Pathway and Point of Inhibition.

Safety and Handling
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2-Amino-4,6-difluorophenol is classified as harmful if swallowed or in contact with skin. It
causes skin and serious eye irritation and may cause respiratory irritation.[3][4]

Precautionary Measures:
» Engineering Controls: Use only in a well-ventilated area, such as a fume hood.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[4]

+ Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.

[31[4]
» Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed.[3]

In case of exposure, seek immediate medical attention. For detailed safety information, refer to
the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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